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Compound of Interest

Compound Name: 2-Hydroxy-5-iodopyridine

Cat. No.: B080090

Essential Safety and Handling Guide for 2-Hydroxy-
5-iodopyridine

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 2-Hydroxy-5-iodopyridine. It is intended for researchers,
scientists, and professionals in drug development to ensure the safe management of this
chemical in a laboratory setting.

Hazard Identification and Classification

2-Hydroxy-5-iodopyridine is classified as a hazardous substance. It is crucial to understand
its potential risks before handling. The compound is known to cause skin and eye irritation and
may cause respiratory irritation.[1][2]

Hazard Classification Description
Skin Corrosion/Irritation Category 2[1]
Serious Eye Damage/Eye Irritation Category 2[1]

Category 3 (Target Organs: Respiratory system)
[1]

Specific target organ toxicity (single exposure)

Acute Toxicity (Oral) Category 4
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Physical and Chemical Properties

A summary of the key physical and chemical properties of 2-Hydroxy-5-iodopyridine is
provided below.

Property Value

CAS Number 13472-79-2[1][3]

Molecular Formula C5H4INOJ[3]

Molecular Weight 221.00 g/mol [3]

Appearance White to Yellow to Orange powder to crystal[3]
Melting Point 192-196 °CJ3]

Solubility Insoluble in water[2]

Operational Protocol: Safe Handling of 2-Hydroxy-5-
lodopyridine

This section outlines the standard operating procedure for handling 2-Hydroxy-5-iodopyridine
in a laboratory environment. Adherence to these steps is critical to minimize exposure and
ensure personal and environmental safety.

Engineering Controls

o Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood.[1]

o Safety Equipment: Ensure that eyewash stations and safety showers are readily accessible
and in close proximity to the workstation.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE program is the last line of defense against chemical exposure. The
following PPE is mandatory when handling 2-Hydroxy-5-iodopyridine:
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PPE Category

Specification

Rationale

Eye and Face Protection

Safety glasses with side-
shields or goggles. A face
shield may be required for
splash hazards.[1]

Protects against eye irritation
and serious eye damage from
dust or splashes.[1][2]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene).[1][4]

Prevents skin contact, which

can cause irritation.[1][2]

Respiratory Protection

A NIOSH-approved N95 dust
mask or higher-level respirator
if dust is generated and

ventilation is inadequate.[5]

Prevents inhalation of the
powder, which may cause

respiratory irritation.[1][2]

Protective Clothing

A lab coat or chemical-

resistant coveralls.[1][4]

Protects skin and personal

clothing from contamination.

Step-by-Step Handling Procedure

e Preparation:

o Ensure the work area is clean and uncluttered.

o Confirm that all necessary PPE is available and in good condition.

o Verify the location and functionality of the nearest eyewash station and safety shower.

e Handling:

o Wear all required PPE before handling the chemical.[1]

[e]

o

[¢]

[¢]

Avoid contact with skin and eyes.[1]

Handle in a well-ventilated area or a chemical fume hood.[1]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[1]

Wash hands and any exposed skin thoroughly after handling.[1]
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o Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated place.[1][2]
o Protect from light as the material is light-sensitive.[2]

o Store away from incompatible materials such as strong oxidizing agents.[1][2]

Emergency Procedures

 In case of skin contact: Immediately wash with plenty of soap and water. If skin irritation
occurs, seek medical advice. Remove and wash contaminated clothing before reuse.[1]

 In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.[1]

« If inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing. Call a poison center or doctor if you feel unwell.[1]

« |If swallowed: Call a poison center or doctor if you feel unwell. Rinse mouth.[6][7]

 In case of a spill: Wear appropriate PPE. Contain the spill with an inert absorbent material.[8]
Sweep up the material, place it in a suitable container for disposal, and avoid dust formation.
[6][9] Clean the spill area thoroughly.

Disposal Plan: 2-Hydroxy-5-iodopyridine Waste

Proper disposal of chemical waste is essential for environmental protection and laboratory
safety. 2-Hydroxy-5-iodopyridine and any materials contaminated with it must be treated as
hazardous waste.

Waste Segregation and Collection

e Solid Waste: Collect unused 2-Hydroxy-5-iodopyridine, contaminated spatulas, weigh
boats, and other disposable labware in a dedicated, clearly labeled hazardous waste
container.[8]
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o Contaminated PPE: Dispose of used gloves, disposable lab coats, and other contaminated
PPE in a designated hazardous waste bag.[8]

Labeling and Storage of Waste

o Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full
chemical name "2-Hydroxy-5-iodopyridine,” and the date of waste generation.[8]

o Storage: Store sealed hazardous waste containers in a designated, well-ventilated, and
secure waste accumulation area, away from incompatible materials.[8]

Final Disposal

» Dispose of the contents and container to an approved waste disposal plant in accordance
with local, state, and federal regulations.[1][9] Do not dispose of down the drain.[9]

Workflow for Safe Handling and Disposal

The following diagram illustrates the logical workflow for the safe handling, storage, and
disposal of 2-Hydroxy-5-iodopyridine.
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Workflow for 2-Hydroxy-5-iodopyridine

Preparation
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- Gather PPE
- Verify Safety Equipment

'

Engineering Controls
- Use Fume Hood
- Ensure Ventilation

'

Handling
- Wear Full PPE
- Avoid Inhalation/Contact

%urther Use

Storage

- Tightly Closed Container
- Cool, Dry, Ventilated Area
- Protect from Light

Emergency Event?

First Aid & Spill Control

No Further Use | Follow Emergency Procedures

Waste Generation
- Solid Waste
- Contaminated PPE

Waste Segregation & Labeling
- Designated Containers
- 'Hazardous Waste' Label

Waste Disposal
- Approved Waste Disposal Plant

End of Process

Click to download full resolution via product page

Caption: Safe handling and disposal workflow for 2-Hydroxy-5-iodopyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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